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Compound of Interest

Compound Name: Methyl 3-hydroxybutyrate

Cat. No.: B1582156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and isomers of Methyl 3-hydroxybutyrate. It includes detailed experimental protocols and

data presented in a structured format to support research and development activities.

Chemical Structure and Properties
Methyl 3-hydroxybutyrate, also known as methyl 3-hydroxybutanoate, is a beta-hydroxy acid

ester.[1] Its fundamental chemical and physical properties are crucial for its application in

various scientific fields.

IUPAC Name: methyl 3-hydroxybutanoate[2]

Molecular Formula: C₅H₁₀O₃[2]

Molecular Weight: 118.13 g/mol [2]

CAS Number (for racemic mixture): 1487-49-6[1][2]

The structure consists of a four-carbon butyrate chain with a hydroxyl group on the third carbon

(C3) and a methyl ester group.
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Chemical Structure (2D Representation):

Physicochemical Properties
The physicochemical properties of racemic Methyl 3-hydroxybutyrate are summarized in the

table below. These properties are essential for handling, storage, and application in

experimental settings.

Property Value Reference

Appearance
Colorless, clear liquid with a

mild, apple-like aroma.
[2][3]

Boiling Point 158-160 °C at 760 mmHg [2]

Density 1.053 - 1.061 g/mL at 20 °C [2][4][5]

Refractive Index (n20/D) 1.417 - 1.425 [2][4][5]

Solubility
Practically insoluble in water;

Soluble in ethanol.
[2][3][6]

Flash Point 71.67 °C (161.00 °F) [5]

Isomers of Methyl 3-hydroxybutyrate
The presence of a chiral center at the C3 carbon means that Methyl 3-hydroxybutyrate exists

as a pair of enantiomers: (R)- and (S)-Methyl 3-hydroxybutyrate. These enantiomers have

identical physical properties except for their interaction with plane-polarized light.
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Methyl 3-hydroxybutyrate
(Racemic Mixture)

(R)-(-)-Methyl 3-hydroxybutyrateContains

(S)-(+)-Methyl 3-hydroxybutyrate

Contains

Synthesis

Purification & Analysis

Start: PHB + Reagents

Reflux (3 days)

Aqueous Workup & Extraction

Drying & Solvent Removal

Vacuum Distillation

Crude Product

Chiral HPLC Analysis

Pure (R)-Enantiomer
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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